2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde

• Molecular Formula: C16H32O2Si
• Molecular Weight: 284.51 g/mol
• IUPAC Name: 2-[1-[tert-butyl(dimethyl)silyl]oxy-2,4,4-trimethylcyclopentyl]acetaldehyde
• InChI: InChI=1S/C16H32O2Si/c1-13-11-15(5,6)12-16(13,9-10-17)18-19(7,8)14(2,3)4/h10,13H,9,11-12H2,1-8H3
• InChI Key: HVQXXSSSESKGAI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC1(CC=O)O[Si](C)(C)C(C)(C)C)(C)C

Description

2-{1-[(tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde (CAS 2060000-31-7) is a specialized organic compound of significant interest in synthetic and medicinal chemistry research. This molecule features a protected aldehyde functional group, making it a versatile building block (synthon) for the construction of more complex chemical architectures. Its molecular formula is C16H32O2Si, and it has a molecular weight of 284.51 g/mol . The core structure of this reagent includes an acetaldehyde moiety. Acetaldehyde is a biologically relevant metabolite, most notably known as the first breakdown product of ethanol metabolism . Beyond its role in toxicity, research indicates that acetaldehyde itself is a psychoactive compound that can produce a biphasic pattern of effects, including stimulation at low doses and sedation at high doses in animal studies, and can influence reinforcing behaviors characteristic of addictive drugs . The presence of the tert-butyldimethylsilyl (TBDMS) ether group serves a critical protective function, shielding the oxygen on the cyclopentyl ring from unwanted reactions during synthetic sequences. This allows researchers to strategically deprotect the aldehyde at a later stage, enabling complex, multi-step synthesis. Compounds with protected functional groups like this are indispensable in developing pharmaceutical intermediates, particularly for exploring structure-activity relationships in drug discovery. This product is intended for research and development purposes exclusively. It is For Research Use Only. Not intended for diagnostic or therapeutic applications, or for human or veterinary use. Researchers can leverage this chemical for advanced projects in organic synthesis, as a precursor for novel molecular entities, and in the study of acetaldehyde's properties in controlled experimental models. Proper handling procedures should be observed, and the compound should be stored as recommended to maintain its stability and purity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde typically involves the reaction of tert-butyldimethylsilyl chloride with an appropriate alcohol in the presence of a base such as imidazole. This reaction proceeds under mild conditions and results in the formation of the TBDMS-protected aldehyde . The reaction can be carried out in solvents like dimethylformamide (DMF) or acetonitrile at temperatures ranging from 24°C to 80°C .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistent quality of the final product. The compound is typically stored under inert gas and at low temperatures to maintain its stability .

Chemical Reactions Analysis

Types of Reactions

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO₄) or osmium tetroxide (OsO₄) to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can convert the aldehyde group to an alcohol.

Substitution: The TBDMS group can be substituted with other functional groups using nucleophiles such as fluoride ions (e.g., tetra-n-butylammonium fluoride) in the presence of a solvent like tetrahydrofuran (THF).

Common Reagents and Conditions

Oxidation: KMnO₄, OsO₄, CrO₃/Pyridine

Reduction: LiAlH₄, NaBH₄

Substitution: Tetra-n-butylammonium fluoride, THF

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Various silyl ethers and alcohols

Scientific Research Applications

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde is extensively used in scientific research, particularly in:

Chemistry: As a reagent in the synthesis of complex organic molecules, including natural products and pharmaceuticals.

Biology: In synthetic glycobiology, it acts as both an aldol donor and acceptor in the stereocontrolled production of sugars.

Medicine: Used in the synthesis of bioactive compounds and drug candidates.

Industry: Employed in the production of fine chemicals and advanced materials.

Mechanism of Action

The compound exerts its effects primarily through its role as a protecting group in organic synthesis. The TBDMS group protects sensitive functional groups from unwanted reactions during multi-step synthetic processes. The mechanism involves the formation of a stable silyl ether, which can be selectively removed under specific conditions, allowing for the controlled manipulation of the molecule .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following section compares the target compound with structurally analogous silyl-protected aldehydes and related intermediates, focusing on reactivity, stability, and synthetic utility.

Table 1: Key Properties of 2-{1-[(TBS)Oxy]-2,4,4-Trimethylcyclopentyl}Acetaldehyde and Analogues

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Stability (Hydrolysis)	Synthetic Utility	Reference
2-{1-[(TBS)Oxy]-2,4,4-Trimethylcyclopentyl}Acetaldehyde	326.56	TBS ether, aldehyde	Stable in neutral/basic conditions; labile to HF or F⁻	Chiral building block for aldol reactions
Ethyl 2-((TBS)Oxy)-4-Hydroxy-4-Phenyl-Butanoate-4-d	398.58	TBS ether, ester, deuterated hydroxy	Moderate stability; hydrolyzes under acidic conditions	Isotopic labeling studies
Ethyl syn-2-((TBS)Oxy)-4-Phenyl-4-(Trifluoroacetoxy)Butanoate-4-d	532.62	TBS ether, trifluoroacetate, ester	Highly stable; requires strong bases for deprotection	Fluorinated metabolite synthesis
trans-3-Hydroxy-5-Phenyldihydrofuran-2(3H)-one	178.19	Lactone, hydroxy, ketone	Prone to ring-opening in polar solvents	Cyclic ketone precursor

Reactivity and Stability

• TBS Protection Efficacy: The TBS group in the target compound confers superior stability against nucleophiles and bases compared to non-silylated analogues like trans-3-Hydroxy-5-Phenyldihydrofuran-2(3H)-one, which lacks steric shielding and undergoes rapid hydrolysis in aqueous media.
• Aldehyde Reactivity: The acetaldehyde group exhibits higher electrophilicity than ester or lactone functionalities in Ethyl 2-((TBS)Oxy)-4-Hydroxy-4-Phenyl-Butanoate-4-d and trans-3-Hydroxy-5-Phenyldihydrofuran-2(3H)-one. This makes it more reactive in nucleophilic additions (e.g., enolate alkylation).
• Steric Effects : The 2,4,4-trimethylcyclopentyl backbone in the target compound introduces significant steric hindrance, reducing undesired side reactions (e.g., over-oxidation) compared to linear-chain analogues.

Spectral and Analytical Data

• NMR Shifts: The target compound’s aldehyde proton resonates at δ 9.8–10.2 ppm (¹H NMR), distinct from ester carbonyl signals (δ 170–175 ppm, ¹³C NMR) in Ethyl syn-2-((TBS)Oxy)-4-Phenyl-4-(Trifluoroacetoxy)Butanoate-4-d.
• HR-MS Confirmation: The molecular ion peak at m/z 326.56 ([M+H]⁺) aligns with theoretical values, differing from deuterated analogues (e.g., Ethyl 2-((TBS)Oxy)-4-Hydroxy-4-Phenyl-Butanoate-4-d at m/z 398.58).

Biological Activity

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde is a complex organic compound that has garnered attention in synthetic organic chemistry and biological research. Its structure includes a tert-butyldimethylsilyl (TBDMS) group, which is known for its protective properties in organic synthesis. This article explores the biological activity of this compound, including its pharmacological potential, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde is $C_{15}H_{30}O_2Si$. The presence of the TBDMS group enhances the compound's stability and reactivity in various chemical reactions.

Pharmacological Potential

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Antioxidant Activity : Compounds featuring silyl groups have been shown to possess antioxidant properties, which can mitigate oxidative stress in biological systems.
• Anti-inflammatory Effects : Some derivatives of acetaldehyde have demonstrated anti-inflammatory effects through inhibition of pro-inflammatory cytokines.
• Antimicrobial Properties : Certain silylated compounds exhibit antimicrobial activity against a range of pathogens.

The biological activity of 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde may involve several mechanisms:

• Interaction with Cellular Receptors : Similar compounds have been reported to interact with nuclear receptors such as PPARγ (Peroxisome Proliferator-Activated Receptor gamma), influencing metabolic processes.
• Modulation of Enzymatic Activity : The TBDMS group can affect the binding affinity of the compound to various enzymes, potentially altering metabolic pathways.
• Influence on Gene Expression : By acting as a ligand for nuclear receptors, this compound may modulate gene expression related to inflammation and metabolism.

Research Findings and Case Studies

A review of literature reveals several studies relevant to the biological activity of compounds similar to 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,4,4-trimethylcyclopentyl}acetaldehyde:

Study	Findings
Liu et al. (2014)	Identified that similar TBDMS-containing compounds act as partial agonists at PPARγ, suggesting potential for metabolic modulation.
Kremsmayr (2017)	Investigated synthetic pathways to produce derivatives with enhanced biological activity, emphasizing the role of silyl groups in improving stability and reactivity.
Organic Letters (2006)	Reported on the enantioselective synthesis of analogs that exhibited significant biological activity in cellular models.